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Compound of Interest

Compound Name: Heptyl hexanoate

Cat. No.: B1593790

Heptyl hexanoate, a fatty acid ester, is a compound of interest for researchers and
professionals in drug development and chemical synthesis. This technical guide provides a
comprehensive overview of its fundamental chemical identifiers, crucial for accurate
documentation, database searches, and regulatory submissions. The information is presented
to facilitate easy comparison and integration into research and development workflows.

Chemical Identity and Properties

Heptyl hexanoate is recognized by various nomenclature and registry systems. A summary of
its key identifiers is provided in the table below.
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Identifier Type Identifier Source
CAS Registry Number 6976-72-3 [1112113114]
IUPAC Name heptyl hexanoate [1][2]
Hexanoic acid, heptyl ester; n-
Synonyms Heptyl hexanoate; Heptyl [1112][4]1[5]
caproate
Molecular Formula C13H2602 [1112114]
Molecular Weight 214.34 g/mol [1]
InChl=1S/C13H2602/c1-3-5-7-
InChl 8-10-12-15-13(14)11-9-6-4- [1][2]
2/h3-12H2,1-2H3
QEKCBKVWQYEUGY-
InChlKey [11[2]
UHFFFAOYSA-N
SMILES CCCcCcCccoc(=0)cccecece [1]
European Community (EC)
230-239-8 [1][41[5]
Number
PubChem CID 81464 [1]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of heptyl

hexanoate are specific to individual research and manufacturing processes. Standard

esterification methods, such as Fischer-Speier esterification, are commonly employed, typically

involving the reaction of hexanoic acid and heptanol in the presence of an acid catalyst.

Purification is often achieved through distillation. For precise analytical characterization,

techniques like Gas Chromatography-Mass Spectrometry (GC-MS) are utilized to confirm purity

and structure.[1][2]

Logical Relationship of Identifiers
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To visually represent the relationship between the core chemical substance and its various
identifiers, the following diagram illustrates the logical hierarchy.
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Caption: Hierarchical relationship of heptyl hexanoate identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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